Cas no 2138091-29-7 (2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one)
2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2138091-29-7
- EN300-1160655
- 2-(5-hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one
- 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one
-
- Inchi: 1S/C14H22N2O2/c1-3-4-11-6-7-12(17)9-13(11)16-14(18)8-5-10(2)15-16/h5,8,11-13,17H,3-4,6-7,9H2,1-2H3
- InChI Key: LOJODKLEAXWTTK-UHFFFAOYSA-N
- SMILES: OC1CCC(CCC)C(C1)N1C(C=CC(C)=N1)=O
Computed Properties
- Exact Mass: 250.168127949g/mol
- Monoisotopic Mass: 250.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.9Ų
2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160655-1.0g |
2-(5-hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one |
2138091-29-7 | 1g |
$0.0 | 2023-06-08 |
2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one
Introduction to 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2138091-29-7)
2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 2138091-29-7, belongs to the pyridazine class of heterocyclic compounds, which are widely studied for their pharmacological properties. The presence of functional groups such as hydroxyl and alkyl substituents in its structure contributes to its versatility and reactivity, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one features a cyclohexyl ring substituted with a propyl group at the 2-position and a hydroxyl group at the 5-position, attached to a dihydropyridazine core. The methyl group at the 6-position of the pyridazine ring further enhances its structural complexity. This arrangement of functional groups not only influences its chemical behavior but also plays a crucial role in determining its biological interactions. The compound's ability to engage with various biological targets makes it an intriguing subject for medicinal chemistry research.
In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives due to their diverse biological activities. Studies have shown that compounds belonging to this class exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The hydroxyl group in 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2138091-29-7) is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby modulating their activity. Additionally, the cyclohexyl and propyl substituents contribute to the compound's lipophilicity, which can influence its absorption and distribution within biological systems.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new drug targets or modulate existing ones. For instance, preliminary studies suggest that 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. This finding aligns with the broader effort to develop anti-inflammatory drugs that target specific molecular mechanisms.
The synthesis of 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2138091-29-7) presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and optimization of reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their use in preclinical and clinical studies. The development of novel synthetic routes has also allowed researchers to explore analogues of this compound, further expanding the chemical space for drug discovery.
From a computational chemistry perspective, 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one has been subjected to extensive molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided valuable insights into how the compound's structure influences its binding affinity and selectivity. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can predict the potential efficacy and side effects of this compound before conducting experimental validations.
The pharmacokinetic properties of 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one are another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its therapeutic potential and safety profile. Preclinical studies have begun to address these aspects by evaluating the compound's bioavailability and metabolic stability in vitro and in vivo models. These studies are crucial for guiding the design of future clinical trials and ensuring that the compound behaves as expected when administered to humans.
In conclusion, 2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one (CAS No. 2138091-29-7) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing studies into its pharmacological effects、synthetic pathways、computational modeling,and pharmacokinetic properties highlight its significance as a tool for drug discovery。As research continues,this compound is expected to contribute valuable insights into developing new therapeutic strategies across various medical conditions。
2138091-29-7 (2-(5-Hydroxy-2-propylcyclohexyl)-6-methyl-2,3-dihydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)